![molecular formula C18H16ClF3N2O2 B10896776 4-[(2-chloro-5-methylphenoxy)methyl]-N'-[(1E)-3,3,3-trifluoropropylidene]benzohydrazide](/img/structure/B10896776.png)
4-[(2-chloro-5-methylphenoxy)methyl]-N'-[(1E)-3,3,3-trifluoropropylidene]benzohydrazide
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Description
4-[(2-Chloro-5-methylphenoxy)methyl]-N’~1~-[(E)-3,3,3-trifluoropropylidene]benzohydrazide is a synthetic organic compound characterized by its complex molecular structure
Properties
Molecular Formula |
C18H16ClF3N2O2 |
|---|---|
Molecular Weight |
384.8 g/mol |
IUPAC Name |
4-[(2-chloro-5-methylphenoxy)methyl]-N-[(E)-3,3,3-trifluoropropylideneamino]benzamide |
InChI |
InChI=1S/C18H16ClF3N2O2/c1-12-2-7-15(19)16(10-12)26-11-13-3-5-14(6-4-13)17(25)24-23-9-8-18(20,21)22/h2-7,9-10H,8,11H2,1H3,(H,24,25)/b23-9+ |
InChI Key |
ABESBZVMKGDTEI-NUGSKGIGSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)Cl)OCC2=CC=C(C=C2)C(=O)N/N=C/CC(F)(F)F |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)OCC2=CC=C(C=C2)C(=O)NN=CCC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(2-Chloro-5-methylphenoxy)methyl]-N’~1~-[(E)-3,3,3-trifluoropropylidene]benzohydrazide typically involves multiple steps:
Formation of the phenoxy intermediate: This step involves the reaction of 2-chloro-5-methylphenol with an appropriate alkylating agent to form the phenoxy intermediate.
Hydrazide formation: The phenoxy intermediate is then reacted with hydrazine to form the corresponding hydrazide.
Condensation reaction: The final step involves the condensation of the hydrazide with 3,3,3-trifluoropropylidene to form the target compound.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
4-[(2-Chloro-5-methylphenoxy)methyl]-N’~1~-[(E)-3,3,3-trifluoropropylidene]benzohydrazide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Reagents such as halogens, acids, or bases can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.
Scientific Research Applications
4-[(2-Chloro-5-methylphenoxy)methyl]-N’~1~-[(E)-3,3,3-trifluoropropylidene]benzohydrazide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound may be studied for its potential biological activity, including antimicrobial or anticancer properties.
Medicine: Research may explore its potential as a pharmaceutical agent.
Industry: It can be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 4-[(2-Chloro-5-methylphenoxy)methyl]-N’~1~-[(E)-3,3,3-trifluoropropylidene]benzohydrazide involves its interaction with specific molecular targets. These interactions can lead to various biological effects, such as inhibition of enzyme activity or disruption of cellular processes. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
4-[(2-Chloro-5-methylphenoxy)methyl]benzohydrazide: This compound is structurally similar but lacks the trifluoropropylidene group.
2-Chloro-5-methylphenol: A precursor in the synthesis of the target compound.
3,3,3-Trifluoropropylidene derivatives: Compounds containing the trifluoropropylidene group.
Uniqueness
4-[(2-Chloro-5-methylphenoxy)methyl]-N’~1~-[(E)-3,3,3-trifluoropropylidene]benzohydrazide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
